Diethyl formamidomalonate
Overview
Description
Diethyl formamidomalonate (DEF) is a chemical compound belonging to the formamidomalonate family and is commonly used in synthetic organic chemistry. It is a colorless liquid and is used as a reagent in the synthesis of various organic compounds. It can also be used as a catalyst for the synthesis of a variety of organic compounds. DEF is a versatile reagent and can be used in a variety of synthetic reactions, including the synthesis of heterocycles, polymersization, and the formation of amides and esters.
Scientific Research Applications
Chemical Synthesis
Diethyl formamidomalonate (DEF) is a valuable chemical compound that finds widespread application in synthetic organic chemistry . It serves as a versatile reagent in the synthesis of diverse organic compounds .
Catalyst
DEF can act as a catalyst for the production of various organic compounds . It offers great flexibility, enabling its use in various synthetic reactions .
Synthesis of Heterocycles
DEF is used in the synthesis of heterocycles . Heterocycles are cyclic compounds that have atoms of at least two different elements as members of its ring .
Polymerization
DEF has played a role in the synthesis of polymers like polyethylene and polypropylene . Polymerization is a process of reacting monomer molecules together in a chemical reaction to form polymer chains or three-dimensional networks .
Formation of Amides and Esters
DEF is used in the formation of amides and esters . Amides and esters are two types of carboxylic acid derivatives .
Nucleophile in Organic Compound Synthesis
In the realm of organic compound synthesis, diethyl formamidomalonate serves as a nucleophile, readily reacting with electrophiles, such as carbonyl compounds, to forge new chemical bonds . Typically, this reaction occurs in the presence of an acid catalyst, like sulfuric acid or hydrochloric acid .
Mechanism of Action
Target of Action
Diethyl formamidomalonate (DEF) is a versatile reagent in synthetic organic chemistry . . It’s primarily used as a reagent in the synthesis of diverse organic compounds .
Mode of Action
In the realm of organic compound synthesis, diethyl formamidomalonate serves as a nucleophile, readily reacting with electrophiles, such as carbonyl compounds, to forge new chemical bonds . Typically, this reaction occurs in the presence of an acid catalyst, like sulfuric acid or hydrochloric acid . The reaction proceeds through a nucleophilic addition-elimination mechanism, wherein the nucleophile attacks the electrophile, and subsequently, the resulting intermediate undergoes elimination to yield the desired product .
Biochemical Pathways
DEF is involved in various synthetic reactions such as the synthesis of heterocycles, polymerization, and the formation of amides and esters . It has also played a role in the synthesis of polymers like polyethylene and polypropylene . .
Result of Action
The molecular and cellular effects of DEF’s action largely depend on the specific synthetic reactions it’s involved in. As a nucleophile, DEF can react with various electrophiles to form new chemical bonds, leading to the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
diethyl 2-formamidopropanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO5/c1-3-13-7(11)6(9-5-10)8(12)14-4-2/h5-6H,3-4H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFLHGSJLYNJIOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)OCC)NC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00212646 |
Source
|
| Record name | Diethyl formamidomalonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00212646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White to light yellow solid; [Alfa Aesar MSDS] |
Source
|
| Record name | Diethyl formamidomalonate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20586 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
6326-44-9 |
Source
|
| Record name | 1,3-Diethyl 2-(formylamino)propanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6326-44-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diethyl formamidomalonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006326449 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diethyl formamidomalonate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=224129 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl formamidomalonate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30639 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl formamidomalonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00212646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethyl formamidomalonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.084 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary synthetic application of diethyl formamidomalonate highlighted in these research papers?
A1: Diethyl formamidomalonate consistently serves as a key building block for synthesizing various phenylalanine derivatives. This is achieved by reacting it with substituted benzyl bromides, followed by hydrolysis and decarboxylation steps. [, , , , , ]
Q2: Can you provide an example of a specific phenylalanine derivative synthesized using diethyl formamidomalonate and its reported biological activity?
A2: In one study [], researchers synthesized 2- and 3-[bis-(β-chloroethyl)-amino]-methyl-4-hydroxyphenylalanine dihydrochlorides (designated AT-786 and AT-916, respectively) using diethyl formamidomalonate as a starting material. Preliminary pharmacological examinations showed that AT-786 exhibited significant activity against Ehrlich ascites carcinoma in mice, highlighting its potential as an antitumor agent.
Q3: Beyond phenylalanine derivatives, are there other interesting applications of diethyl formamidomalonate described in the research?
A4: Yes, one study [] showcases the use of diethyl formamidomalonate in polymer chemistry. Researchers synthesized poly-5-vinyl-N-benzyl-tryptophane by utilizing the condensation reaction between poly-5-vinyl-N-benzylgramine and diethyl formamidomalonate, demonstrating its versatility in creating complex polymeric structures.
Q4: What are some limitations or challenges associated with using diethyl formamidomalonate in synthesis?
A5: One challenge highlighted in the research is the potential for side reactions and formation of undesired byproducts, particularly under certain reaction conditions. For example, during the synthesis of 3,4,5-trimethoxyphenylalanine [], acidic hydrolysis led to multiple products, necessitating careful optimization of reaction conditions to enhance the yield of the desired compound.
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